Cas no 526182-94-5 (2-(2-(Trifluoromethyl)phenyl)piperidine)

• Product Name: 2-(2-(Trifluoromethyl)phenyl)piperidine
• CAS No: 526182-94-5
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• MDL: MFCD05190074
• CID: 68384
• PubChem ID: 3384467
• Update Time: 2025-06-14

2-(2-(Trifluoromethyl)phenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Trifluoromethyl)phenyl)piperidine
• 2-[2-(trifluoromethyl)phenyl]Piperidine
• AC1MPFNZ
• AC1Q4IMF
• AK114494
• CTK8J0211
• MolPort-004-340-738
• PubChem17132
• N10451
• 526182-94-5
• A870945
• FT-0715007
• MFCD05190074
• EN300-66262
• DTXSID50391990
• AKOS000183574
• AKOS016843831
• Z317025278
• Piperidine, 2-[2-(trifluoromethyl)phenyl]-

• MDL： MFCD05190074
• Inchi： 1S/C12H14F3N/c13-12(14,15)10-6-2-1-5-9(10)11-7-3-4-8-16-11/h1-2,5-6,11,16H,3-4,7-8H2
• InChI Key： VCFXQOYIVFTLFP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1CCCCN1)(F)F

Computed Properties

• Exact Mass: 229.10800
• Monoisotopic Mass: 229.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.145
• Boiling Point: 267 ºC
• Flash Point: 115 ºC
• Refractive Index: 1.469
• PSA: 12.03000
• LogP: 3.84880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(2-(Trifluoromethyl)phenyl)piperidine

Recent Advances in the Study of 2-(2-(Trifluoromethyl)phenyl)piperidine (CAS: 526182-94-5)

The compound 2-(2-(Trifluoromethyl)phenyl)piperidine (CAS: 526182-94-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and trifluoromethylphenyl moiety, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the treatment of neurological disorders and pain management.

One of the key areas of research has been the optimization of the synthetic route for 2-(2-(Trifluoromethyl)phenyl)piperidine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions and subsequent reduction steps, which could facilitate large-scale production for preclinical and clinical studies.

In terms of biological activity, 2-(2-(Trifluoromethyl)phenyl)piperidine has shown potent binding affinity to sigma-1 and sigma-2 receptors, which are implicated in various neurological and psychiatric conditions. A recent in vitro study revealed that the compound exhibits nanomolar affinity for these receptors, suggesting its potential as a modulator of sigma receptor activity. This finding is particularly relevant for the development of novel therapeutics for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another significant advancement is the exploration of 2-(2-(Trifluoromethyl)phenyl)piperidine as an analgesic agent. Preclinical studies in animal models have demonstrated its efficacy in reducing neuropathic pain, with a mechanism of action distinct from traditional opioids. This could address the growing need for non-addictive pain management solutions, especially in the context of the opioid crisis. Researchers are now investigating its pharmacokinetic and safety profiles to determine its suitability for human trials.

Despite these promising developments, challenges remain in the clinical translation of 2-(2-(Trifluoromethyl)phenyl)piperidine. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into a viable therapeutic option.

In conclusion, 2-(2-(Trifluoromethyl)phenyl)piperidine (CAS: 526182-94-5) represents a compelling area of research in chemical biology and drug discovery. Its unique pharmacological profile and therapeutic potential underscore the importance of continued investigation. Future studies should focus on elucidating its mechanism of action, optimizing its drug-like properties, and advancing it through the drug development pipeline.